Cas no 862793-45-1 (N-3-(dimethylamino)propyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine)

• Product Name: N-3-(dimethylamino)propyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine
• CAS No: 862793-45-1
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 5421532
• Update Time: 2025-07-09

N-3-(dimethylamino)propyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]-N',N'-dimethylpropane-1,3-diamine
• N-3-(dimethylamino)propyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

• Inchi： 1S/C19H23N3O4S/c1-14-7-9-15(10-8-14)27(23,24)19-18(20-11-5-12-22(2)3)26-17(21-19)16-6-4-13-25-16/h4,6-10,13,20H,5,11-12H2,1-3H3
• InChI Key： LWODRBXRFNTRAZ-UHFFFAOYSA-N
• SMILES： C(N(C)C)CCNC1OC(C2=CC=CO2)=NC=1S(C1=CC=C(C)C=C1)(=O)=O

Additional information on N-3-(dimethylamino)propyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

Introduction to N-3-(dimethylamino)propyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine (CAS No. 862793-45-1)

N-3-(dimethylamino)propyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine, identified by its CAS number 862793-45-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the oxazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological relevance. The presence of a furan moiety at the 2-position and a methylbenzenesulfonyl group at the 4-position introduces significant electronic and steric influences, which can modulate its interactions with biological targets. Additionally, the N-3-(dimethylamino)propyl side chain enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological exploration.

In recent years, there has been a growing interest in oxazole derivatives due to their demonstrated efficacy in various therapeutic contexts. Oxazoles are known for their ability to inhibit enzymes and receptors involved in inflammatory pathways, making them valuable candidates for treating conditions such as arthritis and autoimmune diseases. Furthermore, their structural versatility allows for the design of compounds with enhanced binding affinity and selectivity.

The specific modification of N-3-(dimethylamino)propyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine introduces unique pharmacophoric features that may contribute to its potential as an anti-inflammatory agent. The combination of the furan, methylbenzenesulfonyl, and dimethylamino side chains creates a complex interplay of electronic effects that could enhance its interaction with target proteins. This complexity has prompted researchers to explore its potential in preclinical models of inflammation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those derived from oxazole scaffolds. These studies have demonstrated that oxazole derivatives can exhibit potent anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. The compound in question, N-3-(dimethylamino)propyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine, has shown promise in preliminary in vitro assays as a potential inhibitor of these pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the furan strong>< strong>methylbenzenesulfonyl group at the 4-position further adds complexity but can be accomplished using established sulfonylation techniques.

The final step involves the modification of the nitrogen atom with an N-3-(dimethylamino)propyl group, which is typically achieved through reductive amination or nucleophilic substitution reactions. These reactions require careful optimization to minimize side products and ensure regioselectivity. The resulting compound is then purified using techniques such as column chromatography or recrystallization to obtain high-purity material suitable for further biological evaluation.

In terms of biological activity, N-3-(dimethylamino)propyl strong>-2(furan strong>) -4(methyl strong>) -1,3 strong>) -5< em>< strong-amine strong>> has shown intriguing properties in preliminary pharmacological studies. In cell-based assays, it has demonstrated inhibitory effects on inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross cell membranes due to its lipophilic nature may enhance its therapeutic index.

The structural features of this compound also make it a valuable tool for mechanistic studies aimed at understanding how oxazole derivatives interact with biological targets. By systematically modifying different parts of its structure, researchers can gain insights into which functional groups are critical for activity and how they contribute to binding affinity and selectivity. This information is crucial for designing next-generation compounds with improved pharmacological profiles.

The development of novel pharmaceuticals often involves a multidisciplinary approach that integrates synthetic chemistry, medicinal chemistry, and pharmacology. N-3-(dimethylamino)propyl strong >-2(furan strong >) -4(methyl strong >) -1,3 strong >) -5< em>< strong-amine strong>> exemplifies this collaborative effort by combining synthetic expertise with biological evaluation to identify promising candidates for further development. Its unique structural features make it an attractive molecule for further exploration in both academic research and industrial drug discovery programs.

In conclusion, N-3-(dimethylamino)propyl strong >-2(furan strong >) -4(methyl strong >) -1,, 1,, 5, 5, 5, 5, 5, 5, 5, 5, 5, amine (CAS No. 862793-strong >45-strong > em) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further exploration as an anti-inflammatory agent and provides valuable insights into the design of heterocyclic drugs.